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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Ozone Depletion Potential
(ODP) of Refrigerant 502 (R-502). It details the chemical composition of R-502, the individual
ODPs of its constituent components, and the methodology for calculating the ODP of the
refrigerant blend. This document is intended to serve as a reference for professionals requiring
detailed information on the environmental impact of this historically significant refrigerant.

Introduction to Ozone Depletion Potential (ODP)

The Ozone Depletion Potential (ODP) of a chemical compound is a relative measure of its
effectiveness in degrading the stratospheric ozone layer. The reference substance is
trichlorofluoromethane (CFC-11 or R-11), which is assigned an ODP of 1.0.[1][2] The ODP of a
substance is calculated as the ratio of the global ozone loss due to that substance compared to
the global ozone loss caused by the same mass of CFC-11.[3][4]

Chemical Composition of Refrigerant 502

Refrigerant 502 is an azeotropic refrigerant blend, meaning its liquid and vapor phases have
the same composition at equilibrium. It is composed of two individual refrigerant compounds:

e Chlorodifluoromethane (HCFC-22 or R-22)

e Chloropentafluoroethane (CFC-115 or R-115)
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The standard composition of R-502 is a mixture of these two components in the following mass

percentages:
. Mass Percentage
Component Chemical Formula ASHRAE # (%)
(V]

Chlorodifluoromethan

CHCIF2 R-22 48.8%
e
Chloropentafluoroetha

C2CIFs R-115 51.2%

ne

Ozone Depletion Potential of R-502 and its
Components

The ODP of a refrigerant blend is determined by the mass-weighted average of the ODPs of its
individual components.[3]

ODP of Individual Components

¢ R-22 (Chlorodifluoromethane): As a hydrochlorofluorocarbon (HCFC), R-22 contains
hydrogen, which makes it less stable in the atmosphere compared to chlorofluorocarbons
(CFCs). This leads to a lower ODP. The ODP of R-22 is 0.055.[5][6][7][8]

e R-115 (Chloropentafluoroethane): As a CFC, R-115 is a stable compound that can reach the
stratosphere, where it releases chlorine and contributes significantly to ozone depletion. The
ODP of R-115 is 0.6.[6][9][10]

Calculated ODP of Refrigerant 502

The ODP of R-502 is calculated as follows:

ODPR-502 = (Mass % of R-22 x ODPR-22) + (Mass % of R-115 x ODPR-115) ODPR-502 =
(0.488 x 0.055) + (0.512 x 0.6) ODPR-502 = 0.02684 + 0.3072 ODPR-502 = 0.334

The officially recognized ODP for Refrigerant 502 is approximately 0.33.[8][11]
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Data Summary

The following table summarizes the key quantitative data regarding the Ozone Depletion
Potential of Refrigerant 502 and its components.

Mass Weighted

Refrigera  ASHRAE Chemical T Percenta Individual ODP
e

nt # Formula o ge in R- ODP Contributi

502 (%) on
Chlorodiflu
oromethan R-22 CHCIF2 HCFC 48.8% 0.055 0.02684
e
Chloropent
afluoroetha R-115 C2CIFs CFC 51.2% 0.6 0.3072
ne
Refrigerant .
£02 R-502 Mixture CFCBlend 100% ~0.33 ~0.334

Experimental Protocols for ODP Determination

The determination of Ozone Depletion Potential is not based on a single direct experimental
measurement but rather on complex atmospheric modeling and laboratory measurements of
chemical kinetics. The process generally involves:

o Laboratory Studies: Measuring the absorption cross-sections of ultraviolet (UV) radiation for
the substance and the rate constants for its reaction with hydroxyl radicals (OH) and other
atmospheric species. This data helps determine the atmospheric lifetime of the compound.

o Atmospheric Modeling: Using sophisticated 2-D and 3-D computer models that simulate the
transport and chemistry of the substance in the troposphere and stratosphere. These models
incorporate data on atmospheric circulation, solar radiation, and the concentrations of other
trace gases.

e Calculation of ODP: The models are run to simulate the release of a certain mass of the
substance and the resulting ozone depletion over its atmospheric lifetime. This is then
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compared to the modeled ozone depletion from the release of the same mass of CFC-11 to

calculate the ODP ratio.

Due to the historical nature of R-502 and its components, the specific foundational
experimental data would be found in scientific literature from the 1970s and 1980s, leading up
to and following the establishment of the Montreal Protocol.

Visualization of ODP Calculation for R-502

The following diagram illustrates the logical relationship for the calculation of the Ozone
Depletion Potential of Refrigerant 502 from its constituent components.

Constituent Components

R-22 (HCFC)
ODP = 0.055 A -
Refrigerant 502 Blend
R-115 (CFC) Mass-Weighted Average R-502
Calculated ODP = 0.334

ODP=0.6 (48.8% * ODP_R22) + (51.2% * ODP_R115)

Results in

Click to download full resolution via product page
ODP Calculation for Refrigerant 502

Conclusion

Refrigerant 502, an azeotropic blend of R-22 and R-115, has a significant Ozone Depletion
Potential of approximately 0.33. This is primarily due to its high concentration of R-115, a
chlorofluorocarbon with a high ODP. The production and use of R-502 have been phased out
under the Montreal Protocol due to its harmful effects on the stratospheric ozone layer.
Understanding the ODP of such legacy refrigerants remains crucial for environmental science
and for the ongoing management of existing refrigeration systems that may still contain these

substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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refrigerant-502]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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